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Abstract: The strategic addition of dysprosium (Dy) to cobalt (Co)-based rare-earth magnets
marked a pivotal advancement in the field of permanent magnet technology. This guide details
the historical progression of cobalt-dysprosium materials, tracing their origins from the
foundational samarium-cobalt (Sm-Co) magnets to their role in enhancing the performance of
modern magnetic systems. It covers the evolution of synthesis techniques, presents key
magnetic property data, and outlines the fundamental experimental protocols that have driven
this development.

Introduction: The Dawn of Rare-Earth Permanent
Magnets

The era of modern high-performance permanent magnets began with the development of
samarium-cobalt (Sm-Co) magnets in the 1960s.[1] These materials, particularly SmCo5,
offered a significant leap in magnetic energy product compared to their predecessors like
Alnico and ferrite magnets.[1][2] However, the increasing demand for magnets with superior
thermal stability and higher intrinsic coercivity for applications in motors and high-temperature
environments drove further research.[3] This need set the stage for the introduction of heavy
rare-earth elements, most notably dysprosium, into cobalt and other rare-earth-based magnetic
alloys.

The Strategic Role of Dysprosium
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Dysprosium (Dy), a heavy rare-earth element, was identified as a critical additive for enhancing
the properties of rare-earth magnets.[4] Its primary function is to increase the
magnetocrystalline anisotropy of the alloy, which in turn significantly boosts the intrinsic
coercivity (Hcj).[4][5] This enhancement is crucial for a magnet's ability to resist
demagnetization, especially at elevated temperatures.[4][6][7]

The addition of dysprosium to both samarium-cobalt and later neodymium-iron-boron (Nd-Fe-
B) magnets allowed them to operate effectively in demanding environments such as electric
vehicle motors and wind turbine generators.[4][6] While improving coercivity, the substitution of
a light rare-earth element (like Sm or Nd) with Dy typically leads to a decrease in the residual
induction (Br) and, consequently, the maximum energy product ((BH)max).[4] Therefore, the
development of these materials has always been a balancing act to optimize performance for
specific applications.

A timeline of key developments in rare-earth permanent magnets, including the introduction of
dysprosium, is illustrated below.

1930s: Alnico Magnets
First modern permanent magnets offering
higher magnetic hardness.

Y

1950s: Hard Ferrite Magnets
(e.g., BaFe12019)
Low cost and widespread use.

Late 1960s: Samarium-Cobalt (Sm-Co)
First high-performance rare-earth magnets (SmCo5).
High energy product.

1970s: Development of Sm2Co17
Higher saturation magnetization
and Curie temperature than SmCo5.

Late 1970s-1980s: Dysprosium Addition
Dy is added to Sm-Co and later Nd-Fe-B
to increase coercivity and thermal stability.

linfluences development of
high-temp Nd-Fe-B

1984: Neodymium-Iron-Boron (Nd-Fe-B)
New class of magnets with very high
energy product.

1990s-Present: Microstructural Engineering

Techniques like grain boundary diffusion
are used to optimize Dy usage and enhance properties.
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Historical development of rare-earth permanent magnets.

Synthesis and Experimental Protocols

The predominant method for manufacturing cobalt-dysprosium and other rare-earth magnets is
powder metallurgy.[8][9] This multi-stage process allows for precise control over the material's
composition and microstructure, which are critical for achieving desired magnetic properties.

e Alloy Formulation and Melting:

o High-purity raw materials (e.g., cobalt, samarium, dysprosium, and other elements like
iron, copper, and zirconium) are weighed in precise proportions.

o The materials are melted in a vacuum induction furnace to form a homogenous alloy and
prevent oxidation.[8]

o The molten alloy is then cast into ingots or processed via strip casting to form thin metal
strips.[8]

e Crushing and Pulverization:
o The coarse alloy chunks are crushed and then pulverized into a fine powder.[8][9]

o Jet milling is often used to achieve a narrow particle size distribution, typically in the range
of 3 to 7 microns in diameter.[8] This process is conducted in an inert gas atmosphere
(e.g., nitrogen or argon) to prevent the highly reactive powder from igniting.[8][9]

o Magnetic Field Alignment and Pressing:
o The fine powder is placed into a die cavity.

o A strong external magnetic field is applied to align the crystallographic easy-axis of each
powder particle in a specific direction.[8]

o While the alignment field is active, the powder is compacted under high pressure. This can
be done via axial pressing, transverse pressing, or isostatic pressing.[8][9] Transverse
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pressing, where the pressure is perpendicular to the alignment field, often yields better
magnetic alignment and a higher energy product.[3]

» Sintering and Heat Treatment:
o The compacted "green” magnets are loaded into a vacuum furnace.

o They are heated to a high temperature (below the melting point) for several hours. This
process, known as sintering, causes the particles to fuse together, densifying the magnet
to near its theoretical maximum density.[8][9] During sintering, the magnets shrink by
approximately 15-20%.[9]

o After sintering, a multi-stage heat treatment (solutionizing and tempering) is applied to
develop the final microstructure and optimize the magnetic properties, particularly
coercivity.[8][9]

The workflow for this process is visualized in the diagram below.
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1. Alloy Melting
(Vacuum Induction Furnace)

2. Strip Casting / Ingot Formation

3. Coarse Crushing

4. Fine Pulverization
(Jet Milling in Inert Gas)

5. Pressing in Magnetic Field
(Axial, Transverse, or Isostatic)

6. Sintering
(Vacuum Furnace)

7. Heat Treatment
(Solutionizing & Tempering)

8. Machining & Coating

9. Magnetization

Finished Magnet
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Generalized workflow for the powder metallurgy of rare-earth magnets.

Evolution of Magnetic Properties

The primary motivation for incorporating dysprosium into cobalt-based magnets was to
enhance coercivity, particularly for high-temperature applications. The table below summarizes
representative data showing the effect of substituting samarium with dysprosium in Sm-Co type

alloys.
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L. Max. Energy
Alloy Intrinsic
. Remanence . Product
Composition Coercivity Notes
(Br) (Tesla) ) ((BH)max)
(Exemplary) (Hcj) (kAIm)
(kdIm3)
Baseline high-
SmCos ~0.95 - 1.05 ~1200 - 1600 ~160 - 200 performance
magnet.
Higher Br but
Sm2Co17 ~1.05-1.15 ~800 - 1200 ~200 - 240 lower Hcj than
SmCos.
Dy addition
significantly
(SmMo.sDyo.2)2C01 ) )
~1.00-1.10 ~1500 - 2000 ~180 - 220 increases Hcj
’ with a slight
reduction in Br.
Higher Dy
content further
(Smo.eDyo.4)2C01 ]
~0.90 - 1.00 > 2000 ~150 - 190 boosts Hcj at the

7

expense of Br
and (BH)max.

Note: The values presented are illustrative and can vary significantly based on the precise
composition, manufacturing process, and presence of other alloying elements (Fe, Cu, Zr).

The relationship between dysprosium addition and its effect on magnetic properties is
fundamentally linked to its influence on the material's crystal structure and magnetic anisotropy.

Significant Increase in
Intrinsic Coercivity (Hcj)

Improved Resistance to
Demagnetization

Enhanced High-Temperature
Performance

Increased Magnetocrystalline
Anisotropy Field (HA)

Dysprosium (Dy) atoms are
substituted for Samarium (Sm)
in the Sm-Co crystal lattice.

Reduction in Saturation
Magnetization (Ms) and
Remanence (Br)

Antiferromagnetic coupling between
Dy and Co magnetic moments.
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Logical relationship of Dy substitution on magnetic properties.

Conclusion

The historical development of cobalt-dysprosium magnetic materials represents a targeted
effort to engineer materials for high-performance, high-temperature applications. By
strategically substituting dysprosium into the samarium-cobalt lattice, researchers were able to
dramatically improve the intrinsic coercivity and thermal stability of these magnets, albeit with a
trade-off in magnetic remanence. The synthesis techniques, dominated by powder metallurgy,
have been refined over decades to control the microstructure at a fine scale. This foundational
work not only improved Sm-Co magnets but also provided crucial insights that were later
applied to the even more powerful Nd-Fe-B magnets, solidifying the essential role of
dysprosium in the advancement of permanent magnet technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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